Cas no 1257294-17-9 ((3S)-1-(3-azetidinyl)-3-fluoro-Pyrrolidine)
(3S)-1-(3-Azetidinyl)-3-fluoro-pyrrolidine is a fluorinated heterocyclic compound featuring a pyrrolidine core substituted with a fluoro group at the 3-position and an azetidinyl moiety at the 1-position. The stereospecific (S)-configuration at the 3-position enhances its potential as a chiral building block in medicinal chemistry and asymmetric synthesis. The presence of the fluorine atom introduces electronegativity and metabolic stability, making it valuable for designing bioactive molecules. The azetidinyl group contributes to conformational rigidity, which can improve binding affinity in target interactions. This compound is particularly useful in the development of pharmaceuticals, agrochemicals, and advanced materials, where precise stereochemistry and functional group compatibility are critical. Its synthetic versatility and structural features make it a promising intermediate for diverse applications.
1257294-17-9 structure
Product Name:(3S)-1-(3-azetidinyl)-3-fluoro-Pyrrolidine
CAS No:1257294-17-9
MF:C7H13FN2
MW:144.189924955368
CID:1103340
PubChem ID:59605936
Update Time:2025-06-08
(3S)-1-(3-azetidinyl)-3-fluoro-Pyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- (3S)-1-(3-azetidinyl)-3-fluoro-Pyrrolidine
- 1403763-31-4
- 1257294-17-9
- (3S)-1-(AZETIDIN-3-YL)-3-FLUOROPYRROLIDINE
- (S)-1-(Azetidin-3-yl)-3-fluoropyrrolidine
- AMY5509
- SCHEMBL2674248
- YFIAGLYBZPKKMO-LURJTMIESA-N
- (S)-1-azetidin-3-yl-3-fluoropyrrolidine
- AKOS024438535
- CS-0443355
-
- MDL: MFCD19227813
- Inchi: 1S/C7H13FN2/c8-6-1-2-10(5-6)7-3-9-4-7/h6-7,9H,1-5H2/t6-/m0/s1
- InChI Key: YFIAGLYBZPKKMO-LURJTMIESA-N
- SMILES: F[C@H]1CCN(C1)C1CNC1
Computed Properties
- Exact Mass: 144.10627659g/mol
- Monoisotopic Mass: 144.10627659g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 15.3Ų
(3S)-1-(3-azetidinyl)-3-fluoro-Pyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM490986-1g |
(S)-1-(Azetidin-3-yl)-3-fluoropyrrolidine |
1257294-17-9 | 98% | 1g |
$516 | 2023-01-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1514022-1g |
(S)-1-(azetidin-3-yl)-3-fluoropyrrolidine |
1257294-17-9 | 98% | 1g |
¥4348.00 | 2024-08-09 |
(3S)-1-(3-azetidinyl)-3-fluoro-Pyrrolidine Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
1257294-17-9 ((3S)-1-(3-azetidinyl)-3-fluoro-Pyrrolidine) Related Products
- 865450-98-2((3R)-3-fluoro-1-Pyrrolidineethanamine)
- 1403766-97-1(1-(azetidin-3-yl)-3,3-difluoro-pyrrolidine;dihydrochloride)
- 1403763-31-4((3S)-1-(azetidin-3-yl)-3-fluoro-pyrrolidine;dihydrochloride)
- 1403769-88-9((3R)-1-(azetidin-3-yl)-3-fluoro-piperidine)
- 477575-08-9
- 194427-25-3(1-(azetidin-3-yl)-4-fluoropiperidine)
- 1257294-15-7((3R)-1-(3-azetidinyl)-3-fluoro-Pyrrolidine)
- 1257294-08-8(1-(azetidin-3-yl)-3,3-difluoropyrrolidine)
- 477576-93-5
- 477577-18-7(1-Pyrrolidineethanamine,3-fluoro-(9CI))
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